Cas no 1187927-21-4 (methyl 3-(1S)-1-aminoethylbenzoate)

Methyl 3-[(1S)-1-aminoethyl]benzoate is a chiral benzoate ester derivative featuring an aminoethyl substituent at the meta position. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective control. The ester group enhances solubility in organic solvents, facilitating reactions such as amidation or reduction, while the primary amine functionality allows for further derivatization. This compound is commonly utilized in the preparation of bioactive molecules, including β-lactam antibiotics and peptidomimetics. Its well-defined chirality and reactive sites offer synthetic flexibility, making it a practical choice for research and industrial applications requiring precise molecular architecture.
methyl 3-(1S)-1-aminoethylbenzoate structure
1187927-21-4 structure
Product Name:methyl 3-(1S)-1-aminoethylbenzoate
CAS No:1187927-21-4
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD12910779
CID:2093353
PubChem ID:58824511
Update Time:2025-10-29

methyl 3-(1S)-1-aminoethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 3-(1-aminoethyl)benzoate
    • MFCD09256313
    • (S)-3-(1-AMINO-ETHYL)-BENZOIC ACID METHYL ESTER
    • (S)-methyl3-(1-aminoethyl)benzoate
    • AKOS025287242
    • methyl (S)-3-(1-aminoethyl)benzoate
    • 1187927-21-4
    • CS-0335097
    • SCHEMBL14561093
    • A892877
    • METHYL 3-[(1S)-1-AMINOETHYL]BENZOATE
    • methyl 3-(1S)-1-aminoethylbenzoate
    • MDL: MFCD12910779
    • Inchi: 1S/C10H13NO2/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-7H,11H2,1-2H3/t7-/m0/s1
    • InChI Key: JDYAYNLXJBZWGS-ZETCQYMHSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)[C@H](C)N)=O

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.089±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (8.1 g/l) (25 º C),

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Additional information on methyl 3-(1S)-1-aminoethylbenzoate

Methyl 3-(1S)-1-Aminoethylbenzoate: A Comprehensive Overview

Methyl 3-(1S)-1-aminoethylbenzoate, identified by the CAS number 1187927-21-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, with a methyl ester group and an aminoethyl substituent at the 3-position of the benzene ring. The (1S) configuration denotes the stereochemistry at the chiral center, which is critical for its biological activity and potential applications.

Recent studies have highlighted the importance of stereochemistry in drug design, and methyl 3-(1S)-1-aminoethylbenzoate serves as a prime example of how molecular structure influences functionality. The amino group in this compound can act as a nucleophile, making it a valuable intermediate in organic synthesis. Its ability to form hydrogen bonds and participate in various chemical reactions makes it a versatile building block for more complex molecules.

The synthesis of methyl 3-(1S)-1-aminoethylbenzoate involves multi-step processes, often utilizing asymmetric catalysis to achieve high enantiomeric excess. Researchers have explored various catalysts, including organocatalysts and transition metal complexes, to optimize the synthesis of this compound. For instance, recent advancements in organocatalytic methods have enabled more efficient and environmentally friendly routes to this compound.

In terms of applications, methyl 3-(1S)-1-aminoethylbenzoate has shown promise in drug delivery systems. Its ability to form self-assembled structures or incorporate into lipid-based nanoparticles makes it a potential candidate for targeted drug delivery. Additionally, its bioavailability and pharmacokinetic properties are under investigation, with early studies suggesting favorable absorption profiles in preclinical models.

Another area of interest is its role in chiral recognition and separation. The (1S) configuration allows this compound to interact selectively with other chiral molecules, making it useful in enantioselective reactions and separations. This property has implications in both analytical chemistry and industrial scale production of chiral compounds.

Recent research has also explored the biological activity of methyl 3-(1S)-1-aminoethylbenzoate. Studies indicate that it may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its potential as a precursor for more potent bioactive compounds is being actively pursued.

From an environmental perspective, the degradation pathways of methyl 3-(1S)-1-aminoethylbenzoate are being studied to assess its eco-friendliness. Understanding its persistence in various environments is crucial for determining its suitability for large-scale applications.

In conclusion, methyl 3-(1S)-1-aminoethylbenzoate (CAS No. 1187927-21-4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its stereochemical properties, synthetic versatility, and biological activity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.

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